Cas no 1983153-03-2 (3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

• Product name: 3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• CAS No: 1983153-03-2
• MF: C₉H₁₄BFN₂O₂
• MW: 212.03
• MDL: MFCD31925718
• CID: 5096075
• PubChem ID: 146157884

3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• SY295347
• 3-Fluoropyrazole-4-boronic Acid Pinacol Ester
• E79965
• 1H-Pyrazole, 3-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• PS-17030
• MFCD31925718
• 1983153-03-2
• 3-Fluoro-1H-pyrazole-4-boronic Acid Pinacol Ester
• 5-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

• MDL： MFCD31925718
• Inchi： 1S/C9H14BFN2O2/c1-8(2)9(3,4)15-10(14-8)6-5-12-13-7(6)11/h5H,1-4H3,(H,12,13)
• InChI Key： FUFLRCCNGTZOCT-UHFFFAOYSA-N
• SMILES： FC1=C(B2OC(C)(C)C(C)(C)O2)C=NN1

Computed Properties

• Exact Mass: 212.1132360g/mol
• Monoisotopic Mass: 212.1132360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.1

Additional information on 3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

Introduction to Compound CAS No 1983153-03-2: 3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

The compound with CAS No 1983153-03-2, commonly referred to as 3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole, is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a pyrazole ring with a fluoro substituent and a tetramethyl dioxaborolane moiety. The pyrazole core is a five-membered aromatic heterocycle containing two nitrogen atoms, while the dioxaborolane group introduces boron into the molecule, conferring it with distinctive electronic and structural properties.

Recent studies have highlighted the potential of this compound in various applications. For instance, its dioxaborolane group has been shown to facilitate cross-coupling reactions under mild conditions, making it a valuable precursor in the synthesis of complex organic molecules. Additionally, the fluoro substituent enhances the molecule's stability and reactivity, which are critical factors in its utility within advanced chemical systems.

One of the most notable advancements involving this compound is its role in the development of novel materials for optoelectronic devices. Researchers have demonstrated that incorporating 3-fluoro-pyrazole derivatives into polymer frameworks can significantly improve their charge transport properties. This breakthrough has implications for the design of more efficient solar cells and light-emitting diodes (LEDs), where electron mobility and stability are paramount.

Furthermore, the synthesis of this compound has been optimized through innovative methodologies. Traditional approaches often involved multi-step reactions with low yields; however, recent advancements have introduced catalytic systems that enable a more streamlined production process. These improvements not only enhance the scalability of synthesizing CAS No 1983153-03-2 but also reduce the environmental footprint associated with its manufacture.

The integration of dioxaborolane groups into organic molecules like this compound opens new avenues for exploring boron-containing materials. Boron's unique electronic properties make it an attractive element for designing compounds with tailored functionalities. For example, studies have shown that such molecules can act as efficient Lewis acids or participate in coordination chemistry reactions, further expanding their applicability across diverse scientific domains.

In conclusion, CAS No 1983153-03-2, or 3-fluoro-pyrazole derivative, represents a cutting-edge material with vast potential in modern chemistry and materials science. Its distinctive structure and reactivity make it an invaluable tool for researchers seeking to push the boundaries of molecular design and functional materials development.